2-(Difluoromethyl)-8,8-dimethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C11H14F2N2O
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 2-(difluoromethyl)-8,8-dimethyl-7,9-dihydro-6H-pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C11H14F2N2O/c1-11(2)3-4-15-8(6-11)14-7(10(12)13)5-9(15)16/h5,10H,3-4,6H2,1-2H3
• InChI Key: AJNRTMCREQGOOE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN2C(=NC(=CC2=O)C(F)F)C1)C

Description

This compound (CAS: 2060042-63-7) is a pyrido[1,2-a]pyrimidin-4-one derivative with a difluoromethyl group at position 2 and two methyl groups at the 8-position. Its molecular formula is C₉H₁₀F₂N₂O (MW: 200.19 g/mol), and it features a bicyclic scaffold fused with a pyrimidinone ring. The substitution pattern confers unique electronic and steric properties, influencing its physicochemical behavior and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Difluoromethyl)-8,8-dimethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one typically involves the reaction of 2-halopyridine with (Z)-3-amino-3-arylacrylate ester under CuI-catalyzed conditions . This protocol is known for its simplicity, broad substrate scope, and good functional group tolerance, making it a practical method for the preparation of pyrido[1,2-a]pyrimidin-4-ones.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-(Difluoromethyl)-8,8-dimethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the difluoromethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), potassium permanganate (KMnO₄)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles such as amines, thiols, or halides

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield difluoromethyl ketones, while reduction could produce difluoromethyl alcohols.

Scientific Research Applications

2-(Difluoromethyl)-8,8-dimethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antifungal, antibacterial, and antiviral properties.

Medicine: Explored for its potential therapeutic applications, including anticancer and anti-inflammatory activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of 2-(Difluoromethyl)-8,8-dimethyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. For instance, pyrimidinamine derivatives, which are structurally related, act as mitochondrial complex I electron transport inhibitors . This inhibition disrupts the electron transport chain, leading to reduced ATP production and subsequent cell death. The exact molecular targets and pathways for this compound may vary depending on its specific application.

Comparison with Similar Compounds

Core Scaffold Variations

The pyrido[1,2-a]pyrimidin-4-one core is shared among several pharmacologically active compounds. Key structural differences arise from substituents at positions 2, 3, and 8:

Compound Name	Position 2 Substitution	Position 8 Substitution	Key Functional Groups	Biological Relevance
Target Compound	Difluoromethyl	8,8-dimethyl	F, CH₃	Potential enzyme inhibition
Risperidone (RSP)	2-methyl	None	Benzoxazole, piperidine-ethyl	Antipsychotic (D2/5-HT2 antagonism)
2-Ethyl-8,8-dimethyl analog	Ethyl	8,8-dimethyl	C₂H₅, CH₃	Unspecified (structural analog)
2-(Chloromethyl) derivative	Chloromethyl	None	Cl	Synthetic intermediate
3-Butyl-2-hydroxy analog	Hydroxy	None	OH, C₄H₉	Aldose reductase inhibition

Key Observations :

• Risperidone incorporates a benzoxazole-piperidine side chain , enabling high affinity for dopamine and serotonin receptors, unlike the target compound’s simpler difluoromethyl group .
• The 8,8-dimethyl substitution in the target compound and its ethyl analog likely enhances metabolic stability by hindering oxidation at the 8-position .
• Difluoromethyl vs. chloromethyl/hydroxy groups : Fluorine’s electronegativity increases lipophilicity and may improve blood-brain barrier penetration compared to polar groups like OH or Cl .

Physicochemical Properties

Property	Target Compound	Risperidone	2-Ethyl-8,8-dimethyl Analog	2-(Chloromethyl) Derivative
Molecular Weight	200.19	410.49	~196 (estimated)	193.64 (HCl salt)
H-Bond Acceptors	4	6	3	3
H-Bond Donors	0	1	0	1
LogP (Predicted)	~1.8	~2.9	~1.5	~1.2
Solubility	Moderate	Low	Moderate	Low

Key Insights :

• The target compound’s lower molecular weight and absence of H-bond donors may enhance solubility relative to Risperidone .

Metabolic and Pharmacokinetic Profiles

• Risperidone : Metabolized via hydroxylation at the alicyclic ring (forming 9-OH-RIS, an active metabolite) and oxidative dealkylation . The 8,8-dimethyl groups in the target compound likely block hydroxylation , reducing first-pass metabolism and extending half-life .